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Compound of Interest

Compound Name: N-[2-(2-Pyridinyl)ethyl]lbenzamide

Cat. No.: B3060529

Technical Support Center: N-[2-(2-
Pyridinyl)ethyl]lbenzamide

Welcome to the technical support center for N-[2-(2-Pyridinyl)ethyl]benzamide. This guide
provides troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to
assist researchers, scientists, and drug development professionals in successfully utilizing this
compound in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is N-[2-(2-Pyridinyl)ethyl]benzamide and what are its primary research
applications?

Al: N-[2-(2-Pyridinyl)ethyl]benzamide is an organic compound featuring a benzamide core
linked to a pyridine ring via an ethyl group[1]. Its molecular formula is C14H14N20 with a
molecular weight of 226.27 g/mol [1][2]. The core structure is foundational for developing
compounds with significant biological activity. Notably, it is the scaffold for successful fungicides
like Fluopyram, which is used to control a broad spectrum of pathogens[1][3]. Its derivatives are
also explored for their ability to form coordination complexes with transition metals and for
potential applications in medicinal chemistry[1].

Q2: What are the basic physical and chemical properties of this compound?
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A2: Key properties for N-[2-(2-Pyridinyl)ethyl]benzamide are summarized in the table below.
These are essential for planning experiments, including reaction setup and dosage

calculations.
Property Value Reference
CAS Number 4976-05-0 [11[2]
Molecular Formula C14H14N20 [2]
Molecular Weight 226.27 g/mol [1][2]

POIFKAIWAMHITC-
InChl Key [1][2]
UHFFFAOYSA-N

Typically a colorless or white
Appearance ) [4]
crystalline powder.

Computed XLogP3 2.1 [2]

Q3: How should I store this compound to ensure its stability?

A3: For long-term stability, N-[2-(2-Pyridinyl)ethyl]benzamide should be stored in a cool, dry,
and well-ventilated area, protected from light. The amide linkage is susceptible to hydrolysis
under strong acidic or basic conditions[1]. Therefore, it is critical to avoid storing it in solutions
with high or low pH for extended periods. For biological experiments, it is recommended to
prepare fresh solutions or store stock solutions at -20°C or -80°C in an appropriate solvent like
DMSO.

Synthesis & Purification Troubleshooting

The most common route for synthesizing N-[2-(2-Pyridinyl)ethyllbenzamide is the acylation
of 2-(2-aminoethyl)pyridine with benzoyl chloride, a type of Schotten-Baumann reaction[1][5].
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Reactant Preparation

Dissolve 2-(2-aminoethyl)pyridine
in aprotic solvent (e.g., DCM)

:

G\dd base (e.g., Pyridine, TEAD

Reaction

Add Benzoyl Chloride
dropwise at 0°C

:

E’Stir at room temperaturej

Work-up & Purification

Wash with aqueous solution
(e.g., NaHCO3, brine)

Dry organic layer
(e.g., MgS0O4)

Purify by column chromatography
or recrystallization

Characterize
(NMR, MS, mp)

Final Product
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Caption: General workflow for the synthesis and purification of N-[2-(2-
Pyridinyl)ethyllbenzamide.

Q4: My synthesis reaction yield is very low. What could be the cause?

A4: Low yields in this amide synthesis can stem from several factors. Here is a troubleshooting
guide to address common issues.

Potential Cause Recommended Solution

Ensure benzoyl chloride is fresh and not
hydrolyzed. Increase reaction time or slightly
) elevate the temperature. Confirm the base is
Incomplete Reaction ) ] )
effectively scavenging the HCI byproduct, as its
buildup can form a salt with the starting amine,

rendering it non-nucleophilic[5][6].

The primary amine can react with two molecules
) ) of benzoyl chloride. Ensure slow, dropwise
Side Reactions N ]
addition of benzoyl chloride at a low

temperature (0°C) to minimize this[6].

Use anhydrous solvents to prevent hydrolysis of
Poor Reagent Quality the benzoyl chloride. Ensure the purity of your

starting amine.

The product has some water solubility. Minimize
i the number of aqueous washes or perform a
Product Loss During Work-up ) )
back-extraction of the aqueous layers with the

organic solvent.

Q5: | see multiple spots on my TLC plate after the reaction. What are they?

A5: Besides your target compound, other spots could be unreacted starting materials (2-(2-
aminoethyl)pyridine or benzoyl chloride/benzoic acid) or side products. A common side reaction
is the formation of a di-acylated product where the amide nitrogen is also acylated. Using a
base like pyridine or triethylamine is crucial to neutralize the HCI generated, which would
otherwise react with the starting amine[5].
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Biological Assay Troubleshooting

Given its fungicidal applications, N-[2-(2-Pyridinyl)ethyl]benzamide is often tested in enzyme
inhibition assays[3].
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Inconsistent / No Inhibition Results

Y

Is the compound fully dissolved
in the assay buffer?

\

- Improve solubility:
Is the enzyme active? B ) o
&Check positive/negative controIsD Ul st seiii (e o), DLES0 =il

- Sonication / Vortexing

™

o
\

= Troubleshoot enzyme:
j - Use fresh enzyme stock
- Verify buffer pH and temperature

Are inhibitor/enzyme/substrat
concentrations correct?

/

Does the compound interfere Recalculate and verify all dilutions.
with the assay signal? Use calibrated pipettes.

Run a control with inhibitor [ \

: Re-evaluate experimental designj
but without enzyme to check for ; - T
s A i Consider tight-binding inhibition.
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Generic Kinase Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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